![molecular formula C9H16O2 B1332133 6-Heptenyl acetate CAS No. 5048-30-6](/img/structure/B1332133.png)
6-Heptenyl acetate
Overview
Description
6-Heptenyl acetate is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Pheromones : A study by Shikichi & Mori (2012) demonstrated the synthesis of (1R,7Z)-1-Methyl-7-hexadecenyl acetate, a sex pheromone of the honey locust gall midge, from 6-hepten-1-ol. This process highlighted the utility of 6-heptenyl derivatives in synthesizing complex biological compounds (Shikichi & Mori, 2012).
- Enzymatic Acylation Studies : Berger et al. (1990) explored the enzymatic resolution of 7,7-disubstituted 1,4,5,6-tetrachlorobicyclo[2.2.1]hept-5-en-2-ols using acid anhydrides, demonstrating the potential of using similar structures in biochemical transformations (Berger et al., 1990).
Atmospheric and Environmental Studies
- Atmospheric Reactions : Smith et al. (1996) investigated the atmospheric reactions of compounds like 6-methyl-5-hepten-2-one, shedding light on the behavior of similar volatile organic compounds in the environment (Smith et al., 1996).
Biomedical Research
- Potential in Drug Development : While specific studies on 6-heptenyl acetate in drug development were not found, similar structures like 6-substituted acyclouridine derivatives have been explored for their anti-HIV activities, suggesting potential avenues for research into related compounds (Baba et al., 1989), (Baba et al., 1990).
Biochemical Studies
- Enzyme Kinetics and Metabolism : The study of enzymes like acetolactate-forming enzyme from Aerobacter aerogenes by Störmer (1968) can provide insights into the biochemical processes where similar compounds might play a role (Störmer, 1968).
Green Chemistry
- Green Chemistry Applications : Costa et al. (2012) explored green Suzuki coupling reactions, which are relevant to the synthesis of various compounds including those with structures similar to this compound, emphasizing the importance of sustainable chemical practices (Costa et al., 2012)
Safety and Hazards
6-Heptenyl acetate is classified as a combustible liquid (GHS H227) . Safety precautions include avoiding heat, sparks, open flames, and hot surfaces. It’s recommended to wear protective gloves, eye protection, and face protection when handling this compound. It should be stored in a well-ventilated place and kept cool .
Biochemical Analysis
Biochemical Properties
As an acetate, it may participate in reactions involving acetyl-coenzyme A (acetyl-CoA), a key molecule in metabolism . Acetyl-CoA plays a role in energy production, lipid synthesis, and protein acetylation .
Cellular Effects
Acetate, a related compound, has been shown to play a role in cellular metabolism, including energy production and lipid synthesis . It is possible that 6-Heptenyl acetate may have similar effects on cells.
Molecular Mechanism
As an acetate, it may be involved in reactions involving acetyl-CoA, a key molecule in metabolism . Acetyl-CoA participates in central carbon metabolism, including the tricarboxylic acid cycle (TCA) which generates ATP .
Metabolic Pathways
As an acetate, it may be involved in reactions involving acetyl-CoA, a key molecule in metabolism . Acetyl-CoA participates in central carbon metabolism, including the TCA cycle .
Properties
IUPAC Name |
hept-6-enyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-3-4-5-6-7-8-11-9(2)10/h3H,1,4-8H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNEUVQRNOYJQLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCCCCCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40336951 | |
Record name | 6-Heptenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40336951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5048-30-6 | |
Record name | 6-Heptenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40336951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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